Cas no 88606-01-3 (Benzoic acid, 4-[(methyloctadecylamino)carbonyl]-)
![Benzoic acid, 4-[(methyloctadecylamino)carbonyl]- structure](https://www.kuujia.com/scimg/cas/88606-01-3x500.png)
88606-01-3 structure
Product name:Benzoic acid, 4-[(methyloctadecylamino)carbonyl]-
Benzoic acid, 4-[(methyloctadecylamino)carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(methyloctadecylamino)carbonyl]-
- 4-[methyl(octadecyl)carbamoyl]benzoic acid
- 88606-01-3
- DTXSID00742256
- SCHEMBL11133366
-
- Inchi: InChI=1S/C27H45NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-23-28(2)26(29)24-19-21-25(22-20-24)27(30)31/h19-22H,3-18,23H2,1-2H3,(H,30,31)
- InChI Key: WQLAKWIVPJUUTB-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCCCCCCN(C)C(=O)C1=CC=C(C=C1)C(=O)O
Computed Properties
- Exact Mass: 431.33994430g/mol
- Monoisotopic Mass: 431.33994430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 19
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.6Ų
- XLogP3: 9.7
Benzoic acid, 4-[(methyloctadecylamino)carbonyl]- Related Literature
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Lijuan Xing,Zhigang Li,Qingsong Zhang,Yixuan Zhang,Pengfei Liu,Kailin Zhang RSC Adv., 2018,8, 2622-2631
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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M. Kubus,K. Levin,S. Kroeker,D. Enseling,T. Jüstel,H.-J. Meyer Dalton Trans., 2015,44, 2819-2826
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Son H. Doan,Mohanad A. Hussein,Thanh Vinh Nguyen Chem. Commun., 2021,57, 8901-8904
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Wen Bo,Junjie Zhang,Hongxia Li,Xiangjia Song RSC Adv., 2015,5, 104216-104222
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